1,1'-(9-ethyl-9H-carbazole-3,6-diyl)diethanone
Cat. No. B073245
M. Wt: 279.3 g/mol
InChI Key: RIRBXBVFZCKFNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04599399
Procedure details
Nineteen grams of the 3,6-diacetyl-N-ethylcarbazole from Example 1 was dissolved in 800 ml pyridine and added to 400 ml of 5% aqueous sodium hydroxide in a 6-liter Erlenmeyer flask. While cooling the mixture in ice, 1429 ml of 5% sodium hypochlorite (bleach) was added. The reaction was allowed to stir 3.5 hours at room temperature. A concentrated solution of sodium bisulfite was added until no hypochlorite remained (starch-iodine test). The basic solution was neutralized with concentrated HCl and the precipitated diacid filtered. The yield of N-ethylcarbazole-3,6-dicarboxylic acid was 13.12 g.
[Compound]
Name
starch iodine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
|
REACTION_CXSMILES
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[C:1]([C:4]1[CH:5]=[CH:6][C:7]2[N:8]([CH2:20][CH3:21])[C:9]3[C:14]([C:15]=2[CH:16]=1)=[CH:13][C:12]([C:17](=[O:19])C)=[CH:11][CH:10]=3)(=[O:3])C.[OH-:22].[Na+].Cl[O-:25].[Na+].S(=O)(O)[O-].[Na+].Cl[O-].Cl>N1C=CC=CC=1>[CH2:20]([N:8]1[C:9]2[CH:10]=[CH:11][C:12]([C:17]([OH:22])=[O:19])=[CH:13][C:14]=2[C:15]2[C:7]1=[CH:6][CH:5]=[C:4]([C:1]([OH:25])=[O:3])[CH:16]=2)[CH3:21] |f:1.2,3.4,5.6|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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Smiles
|
C(C)(=O)C=1C=CC=2N(C3=CC=C(C=C3C2C1)C(C)=O)CC
|
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Name
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|
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Quantity
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800 mL
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Type
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solvent
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Smiles
|
N1=CC=CC=C1
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Step Two
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Name
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Quantity
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400 mL
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Type
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reactant
|
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Smiles
|
[OH-].[Na+]
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Step Three
|
Name
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Quantity
|
1429 mL
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Type
|
reactant
|
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Smiles
|
Cl[O-].[Na+]
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Step Four
|
Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
S([O-])(O)=O.[Na+]
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
Cl[O-]
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Step Five
[Compound]
|
Name
|
starch iodine
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Six
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
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Details
|
to stir 3.5 hours at room temperature
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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While cooling the mixture in ice
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
the precipitated diacid filtered
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Outcomes
Product
Details
Reaction Time |
3.5 h |
|
Name
|
|
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Type
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|
|
Smiles
|
C(C)N1C2=CC=C(C=C2C=2C=C(C=CC12)C(=O)O)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
